Cas no 13738-63-1 (Fluoronitrofen)

• Product Name: Fluoronitrofen
• CAS No: 13738-63-1
• MF: C₁₂H₆Cl₂FNO₃
• MW: 302.085344791412
• CID: 165680
• PubChem ID: 26247
• Update Time: 2025-05-24

Fluoronitrofen Chemical and Physical Properties

Names and Identifiers

• Benzene,1,5-dichloro-3-fluoro-2-(4-nitrophenoxy)-
• 1,5-dichloro-3-fluoro-2-(4-nitrophenoxy)benzene
• 2,4-Dichloro-6-fluorophenyl p-nitrophenyl ether
• 2,4-Dichloro-6-fluorophenyl-4'-nitrophenyl ether
• Benzene, 1,5-dichloro-3-fluoro-2-(4-nitrophenoxy)- (9CI)
• BRN 2298034
• CFNP
• Ether, 2,4-dichloro-6-fluorophenyl p-nitrophenyl
• Fluoronitrofen
• Fluoronitrofen [ISO]
• MO-500
• 2,4-Dichloro-6-fluorophenyl 4-nitrophenyl ether
• 1,5-Dichloro-3-fluoro-2-(p-nitrophenoxy)benzene
• 2-FLUORO-4,6-DICHLORO-4'-NITRODIPHENYL ETHER
• BENZENE, 1,5-DICHLORO-3-FLUORO-2-(4-NITROPHENOXY)
• Q27295960
• SCHEMBL135528
• 2,4-DICHLORO-6-FLUOROPHENYL-P-NITROPHENYL ETHER
• 4-NITRO-2',4'-DICHLORO-6'-FLUORODIPHENYL ETHER
• Benzene, 1,5-dichloro-3-fluoro-2-(4-nitrophenoxy)-
• 13738-63-1
• 1ST157802
• DTXSID5041984
• ZZF741AFBP
• UNII-ZZF741AFBP
• 2,4-DICHLORO-6-FLUORO-4'-NITRODIPHENYL ETHER
• Benzene, 1,5-dichloro-3-fluoro-2-(4-nitrophenoxy)-(9CI)
• DTXCID3021984

• Inchi： 1S/C12H6Cl2FNO3/c13-7-5-10(14)12(11(15)6-7)19-9-3-1-8(2-4-9)16(17)18/h1-6H
• InChI Key： MVHWKYHDYCGNQN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC1C=CC(=CC=1)[N+](=O)[O-])F)Cl

Computed Properties

• Exact Mass: 300.970877
• Monoisotopic Mass: 300.970877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.51
• Boiling Point: 333.7°Cat760mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.606

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Fluoronitrofen

Fluoronitrofen: A Comprehensive Overview

Fluoronitrofen, also known by its CAS number 13738-63-1, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a fluorine atom attached to a nitro group, making it a valuable tool in various research and industrial applications. Recent studies have highlighted its potential in advancing drug discovery and materials engineering, underscoring its importance in modern chemistry.

The synthesis of Fluoronitrofen involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative methodologies to optimize its production, ensuring high purity and yield. These advancements have been documented in numerous scientific journals, with particular emphasis on the role of fluorine chemistry in enhancing molecular stability and reactivity. The compound's ability to participate in various nucleophilic and electrophilic reactions has made it a cornerstone in the development of advanced materials and pharmaceutical agents.

One of the most notable applications of Fluoronitrofen is in the field of drug discovery. Its unique electronic properties allow it to serve as a versatile building block for constructing complex molecular frameworks. Recent studies have demonstrated its potential in designing novel antibiotics and anticancer agents, where its fluorinated structure contributes to improved bioavailability and efficacy. Moreover, Fluoronitrofen has been employed as an intermediate in the synthesis of advanced polymers, offering enhanced thermal stability and mechanical properties compared to traditional materials.

The environmental impact of Fluoronitrofen has also been a subject of recent research. Studies indicate that while it exhibits high stability under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. These findings are crucial for understanding its long-term effects on ecosystems and for developing sustainable practices in its production and use. Regulatory agencies have taken note of these studies, emphasizing the need for responsible handling to minimize ecological risks.

In conclusion, Fluoronitrofen (CAS 13738-63-1) stands as a testament to the ingenuity of modern chemistry. Its diverse applications, from drug discovery to materials science, highlight its significance in advancing technological frontiers. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping the future of chemical innovation.